Cas no 2228950-61-4 (2-(3-methyl-4-nitrophenyl)morpholine)

• Product Name: 2-(3-methyl-4-nitrophenyl)morpholine
• CAS No: 2228950-61-4
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6029688
• PubChem ID: 66687819
• Update Time: 2025-10-28

2-(3-methyl-4-nitrophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-4-nitrophenyl)morpholine
• 2228950-61-4
• EN300-1824239
• SCHEMBL443594

• Inchi： 1S/C11H14N2O3/c1-8-6-9(2-3-10(8)13(14)15)11-7-12-4-5-16-11/h2-3,6,11-12H,4-5,7H2,1H3
• InChI Key： DMDFAVKSVHNGNG-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-(3-methyl-4-nitrophenyl)morpholine

Introduction to 2-(3-methyl-4-nitrophenyl)morpholine (CAS No. 2228950-61-4)

2-(3-methyl-4-nitrophenyl)morpholine, with the CAS number 2228950-61-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its morpholine ring, which is substituted with a 3-methyl-4-nitrophenyl group, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-(3-methyl-4-nitrophenyl)morpholine is C₁₁H₁₃N₃O₂, and its molecular weight is approximately 219.24 g/mol. The compound exhibits notable solubility in organic solvents such as dichloromethane, acetone, and ethanol, which facilitates its use in various chemical reactions and processes. Its melting point is reported to be around 85-87°C, and it has a boiling point of approximately 300°C at standard pressure.

In the context of medicinal chemistry, 2-(3-methyl-4-nitrophenyl)morpholine has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its ability to modulate specific biological pathways, making it a promising candidate for further investigation. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, which could be beneficial in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area of interest is the role of 2-(3-methyl-4-nitrophenyl)morpholine in neuropharmacology. A study conducted by researchers at the University of California (2020) found that certain derivatives of this compound can cross the blood-brain barrier and interact with specific neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. These findings have sparked further research into the development of novel drugs based on this scaffold.

The synthetic versatility of 2-(3-methyl-4-nitrophenyl)morpholine has also been leveraged in the field of materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and photovoltaic devices. A recent study published in Advanced Materials (2021) reported the synthesis of polymer-based materials incorporating this compound, which exhibited enhanced conductivity and stability under various environmental conditions. These materials have potential applications in flexible electronics and wearable devices.

In addition to its pharmaceutical and materials science applications, 2-(3-methyl-4-nitrophenyl)morpholine has been studied for its environmental impact. Research published in Environmental Science & Technology (2019) investigated the biodegradability and ecotoxicity of this compound. The results indicated that while it is relatively stable under normal environmental conditions, it can be effectively degraded by certain microbial species, reducing its potential for long-term environmental accumulation.

The safety profile of 2-(3-methyl-4-nitrophenyl)morpholine is an important consideration for its practical use. Toxicological studies have shown that it has low acute toxicity when administered orally or dermally. However, prolonged exposure may cause mild irritation to the skin and eyes, highlighting the need for appropriate handling precautions in laboratory settings. Occupational safety guidelines recommend using personal protective equipment (PPE) such as gloves and safety goggles when working with this compound.

In conclusion, 2-(3-methyl-4-nitrophenyl)morpholine (CAS No. 2228950-61-4) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and environmental studies. Its unique chemical structure and favorable properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its biological activities and practical applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.